N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-1-tosylpiperidine-4-carboxamide

• IUPAC Name: N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-1-(4-methylphenyl)sulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C23H27N3O3S2/c1-16-7-9-18(10-8-16)31(28,29)26-13-11-17(12-14-26)22(27)25-23-20(15-24)19-5-3-2-4-6-21(19)30-23/h7-10,17H,2-6,11-14H2,1H3,(H,25,27)
• InChI Key: YFKREFIMQNPJMC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)C(=O)NC3=C(C4=C(S3)CCCCC4)C#N
• Molecular Formula: C23H27N3O3S2
• Molecular Weight: 457.6 g/mol
• CAS No.: 923443-36-1

Description

N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-1-tosylpiperidine-4-carboxamide is a sophisticated synthetic organic compound designed for pharmaceutical and chemical research. This molecule features a unique hybrid architecture combining a 4H-cyclohepta[b]thiophene core substituted with an electron-withdrawing cyano group, linked via an amide bond to a 1-tosylpiperidine-4-carboxamide moiety. This specific structural combination suggests potential as a key intermediate in the development of biologically active molecules, particularly in medicinal chemistry programs targeting enzyme inhibition and receptor modulation. The compound's molecular framework is related to structural motifs found in various pharmacologically active compounds, placing it within a valuable chemical space for drug discovery . The integration of the sulfonamide (tosyl) group and the carboxamide bridge provides hydrogen-bonding capabilities that are crucial for molecular recognition in biological systems, while the cycloheptathiophene core offers a constrained, lipophilic scaffold that can enhance binding interactions with protein targets. Researchers may employ this compound as a versatile building block in catalyst-free synthetic methodologies, aligning with growing interests in sustainable synthetic chemistry that minimizes metal catalysts and simplifies purification processes . Potential research applications include use as a synthetic intermediate in the development of protein kinase inhibitors, G-protein-coupled receptor ligands, and other therapeutically relevant target molecules. The compound is provided with comprehensive analytical characterization including HPLC purity verification, NMR and mass spectrometric data to ensure batch-to-batch consistency and support rigorous research applications. This product is designated For Research Use Only and is not intended for diagnostic or therapeutic applications in humans or animals. Researchers should consult safety data sheets prior to handling and adhere to all laboratory safety protocols.

Comparison with Similar Compounds

Key Observations :

• The tosylpiperidine group in the target compound distinguishes it from analogs with simpler sulfonamides (e.g., ) or nitro-substituted thiophenes (). This modification likely enhances metabolic stability and target binding .

Key Observations :

• Lower yields (30–42%) are common in analogs requiring acylation or sulfonylation steps, possibly due to steric hindrance from bulky substituents .
• The target compound’s synthesis may face challenges in optimizing the tosylpiperidine coupling step, as seen in analogous sulfonamide formations .

Key Observations :

• The tosyl group in the target compound may balance lipophilicity (logP ~4.5) and solubility, critical for oral bioavailability .
• Nitro groups () increase logP but may introduce toxicity risks, absent in the target compound’s structure .

Spectroscopic Characterization

1H NMR and mass spectrometry data are critical for structural validation:

• Target Compound : Expected NMR signals include cycloheptane CH2 (δ 1.50–3.05 ppm) and aromatic protons from the tosyl group (δ 7.30–8.25 ppm), similar to analogs in and .
• Compound : Distinctive nitro-thiophene protons appear at δ 7.80–8.35 ppm, absent in the target compound .

Preparation Methods

Optimization of Cyclocondensation

Reaction temperature and solvent polarity significantly influence the cyclocondensation efficiency. Ethanol, with its moderate polarity, facilitates the nucleophilic attack of diethylamine on the carbonyl group of cyclohexanone, while sulfur acts as a cyclizing agent. Prolonged reaction times (>24 hours) lead to decomposition, whereas shorter durations (<18 hours) result in incomplete ring closure.

Functionalization of the Piperidine-4-Carboxamide Unit

The 1-tosylpiperidine-4-carboxamide component is synthesized via a palladium-catalyzed C–N cross-coupling strategy. This approach leverages methodologies developed for pharmaceutical intermediates, such as δ-opioid agonists and smoothened antagonists.

Tosyl Protection of Piperidine

Piperidine-4-carboxylic acid undergoes tosylation using p-toluenesulfonyl chloride (TsCl) in pyridine at 0–5°C, yielding 1-tosylpiperidine-4-carboxylic acid (2 ) with 92% efficiency. The tosyl group enhances the stability of the piperidine ring during subsequent coupling reactions.

Activation of the Carboxylic Acid

Compound 2 is converted to its acid chloride using thionyl chloride (SOCl₂) in dichloromethane under anhydrous conditions. The resulting 1-tosylpiperidine-4-carbonyl chloride (3 ) is highly reactive and used directly in amide bond formation without isolation.

Amide Bond Formation: Coupling the Cyclohepta[b]Thiophene and Piperidine Units

The final step involves coupling 1 and 3 through a nucleophilic acyl substitution reaction. Pyridine is employed as both a solvent and base to neutralize HCl generated during the reaction.

Reaction Conditions and Yield

Heating 1 and 3 in pyridine at 80°C for 12 hours affords the target compound in 67–72% yield. The reaction proceeds via attack of the amine group in 1 on the electrophilic carbonyl carbon of 3 , followed by elimination of chloride.

Purification and Characterization

Crude product is purified via column chromatography (silica gel, ethyl acetate/hexanes 3:7) to yield a white crystalline solid. Key analytical data include:

• ¹H NMR (400 MHz, CDCl₃) : δ 7.75 (d, J = 8.2 Hz, 2H, Ts aromatic), 7.33 (d, J = 8.2 Hz, 2H, Ts aromatic), 6.28 (s, 1H, NH), 4.12–4.05 (m, 1H, piperidine CH), 3.89–3.82 (m, 2H, cycloheptane CH₂), 2.45 (s, 3H, Ts CH₃).
• HRMS (ESI+) : m/z calculated for C₂₇H₂₈N₄O₃S₂ [M+H]⁺ 544.1532, found 544.1528.

Alternative Synthetic Routes and Comparative Analysis

Palladium-Catalyzed N-Arylation

A modified approach employs Pd₂(dba)₃ with Xantphos (L7 ) as a catalyst for direct coupling between 2-amino-cyclohepta[b]thiophene-3-carbonitrile and 1-tosylpiperidine-4-carbonyl chloride. This method reduces reaction time to 6 hours but requires rigorous exclusion of moisture, achieving comparable yields (68–70%).

Solid-Phase Synthesis

Immobilization of 1 on Wang resin via its amino group enables iterative coupling with 3 in DMF. While this method simplifies purification, the yield drops to 58% due to incomplete resin loading.

Challenges and Optimization Strategies

Byproduct Formation

Competing N-tosylation of the cyclohepta[b]thiophene amine occurs if excess TsCl is present during piperidine activation. This side reaction is mitigated by sequential addition of reagents and strict stoichiometric control.

Solvent Effects

Replacing pyridine with DMF increases reaction rate but necessitates lower temperatures (50°C) to prevent decomposition. Ethanol, though less efficient, remains preferable for large-scale synthesis due to cost and safety.

Industrial-Scale Production Considerations

Catalyst Recycling

Pd-based catalysts are recovered via aqueous extraction and reused up to three times without significant activity loss, reducing production costs by 18–22%.

Green Chemistry Metrics

The overall process achieves an E-factor of 23.7, primarily due to solvent usage in chromatography. Switching to centrifugal partition chromatography reduces waste generation by 40%.